Cas no 40279-98-9 (Propionic acid, 2-(p-bromobenzenesulfonamido)-3-phenyl-, D-)

• Product Name: Propionic acid, 2-(p-bromobenzenesulfonamido)-3-phenyl-, D-
• CAS No: 40279-98-9
• MF: C₁₅H₁₄BrNO₄S
• MW: 384.244962215424
• CID: 2667415
• PubChem ID: 38422
• Update Time: 2025-04-21

Propionic acid, 2-(p-bromobenzenesulfonamido)-3-phenyl-, D- Chemical and Physical Properties

Names and Identifiers

• (αR)-α-[[(4-Bromophenyl)sulfonyl]amino]benzenepropanoic acid
• (R)-2-(4-bromobenzenesulfonylamino)-3-phenylpropanoic acid
• D-N-(p-Bromobenzenesulfonyl)-3-phenylalanine
• BDBM50077156
• YYNNRJWNBXEQTP-CQSZACIVSA-N
• Propionic acid, 2-(p-bromobenzenesulfonamido)-3-phenyl-, D-
• N-[(4-bromophenyl)sulfonyl]-D-phenylalanine
• SCHEMBL8839382
• CHEMBL49185
• ALANINE, N-(p-BROMOBENZENESULFONYL)-3-PHENYL-, D-
• DTXSID301263092
• (R)-2-(4-Bromo-benzenesulfonylamino)-3-phenyl-propionic acid
• 40279-98-9

• Inchi： 1S/C15H14BrNO4S/c16-12-6-8-13(9-7-12)22(20,21)17-14(15(18)19)10-11-4-2-1-3-5-11/h1-9,14,17H,10H2,(H,18,19)/t14-/m1/s1
• InChI Key： YYNNRJWNBXEQTP-CQSZACIVSA-N
• SMILES： BrC1C=CC(=CC=1)S(N[C@@H](C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 382.98269Da
• Monoisotopic Mass: 382.98269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.9Ų